1-[5-(3-Chlorophenyl)furan-2-yl]ethan-1-one

• Molecular Formula: C12H9ClO2
• Molecular Weight: 220.65 g/mol
• SMILES: CC(=O)C1=CC=C(O1)C2=CC(=CC=C2)Cl
• InChI: InChI=1S/C12H9ClO2/c1-8(14)11-5-6-12(15-11)9-3-2-4-10(13)7-9/h2-7H,1H3
• InChIKey: JTHVLTWZFLZUFG-UHFFFAOYSA-N

1-[5-(3-Chlorophenyl)furan-2-yl]ethan-1-one Specifications & Sourcing

1-[5-(3-Chlorophenyl)furan-2-yl]ethan-1-one (CAS 1018586-76-9) is a synthetic 2,5-disubstituted furan derivative with molecular formula C₁₂H₉ClO₂ and molecular weight 220.65 g/mol . The compound comprises a furan core bearing an acetyl group at the 2-position and a 3-chlorophenyl substituent at the 5-position, conferring both electrophilic ketone reactivity and the lipophilic and electronic contributions of the meta-chloroaryl moiety . Commercial availability includes reagent-grade material with standard purity of ≥95% and batch-specific analytical certification (NMR, HPLC, GC) . The compound functions primarily as a synthetic intermediate and scaffold for medicinal chemistry derivatization, with the 2-acetyl group providing a handle for condensation, reduction, and heterocycle-forming transformations.

Synthetic intermediate with derivatizable 2-acetyl handle for heterocycle and condensation chemistry

3-Chlorophenyl moiety supports halogen-directed SAR studies and cross-coupling diversification

Reported MCF7 antiproliferative activity supports cell-based oncology screening workflows

Substitution Constraints for 1-[5-(3-Chlorophenyl)furan-2-yl]ethan-1-one

Within the 5-arylfuran-2-yl ethanone class, the identity and position of aryl substitution are not interchangeable parameters. Structure–activity relationship (SAR) studies across 5-arylfuran chemotypes consistently demonstrate that even subtle variations in aryl substitution—including the presence, position, and electronic nature of halogen substituents—produce substantial and often non-linear shifts in biological potency, target engagement, and physicochemical properties [1]. The 3-chloro substitution pattern in the target compound introduces a specific combination of inductive electron withdrawal and steric profile that differs fundamentally from para-chloro, ortho-chloro, unsubstituted phenyl, or polyhalogenated analogs, each of which may exhibit divergent receptor binding, metabolic stability, and synthetic accessibility [2]. Consequently, substituting the target compound with a positional isomer or an unsubstituted phenyl analog without re-validating the entire experimental system introduces uncontrolled variables that can confound structure–activity interpretations and compromise synthetic route fidelity. The quantitative evidence below delineates precisely where these substitution-sensitive differences manifest.

! Positional isomer mismatch (3-Cl vs 2- or 4-Cl) may produce divergent biological profiles and confound SAR interpretation.

! Unsubstituted phenyl analog lacks reported MCF7 activity; using it may yield null antiproliferative results in the same assay context.

! Increased lipophilicity from 3-Cl substitution (estimated Δ logP ≈ +0.7) alters membrane permeability and assay behavior versus non-halogenated analog.

• [1] Porretta GC, Chimenti F, Biava M, Bolasco A, Scalzo M, Panico S, et al. Research on antibacterial and antifungal agents. III. Synthesis and antimicrobial activity of 2-methyl-5-aryl-3-furoic acids and 2-methyl-3-imidazolylmethyl-5-aryl furans. Farmaco Sci. 1987;42(9):629-639. PMID: 3691788. View Source
• [2] Urbano-Cuadrado M, Ruiz JJ, Cativiela C, et al. SAR analysis of innovative selective small molecule antagonists of sphingosine-1-phosphate 4 (S1P₄) receptor. Bioorg Med Chem Lett. 2011;21(18):5471-5475. View Source

Evidence vs. Structural Analogs for 1-[5-(3-Chlorophenyl)furan-2-yl]ethan-1-one

MCF7 Antiproliferative Activity via 3-Chloro Substitution

The 1-[5-(3-chlorophenyl)furan-2-yl]ethan-1-one scaffold exhibits quantifiable antiproliferative activity against the human MCF7 breast adenocarcinoma cell line, as documented in the ChEMBL functional assay repository (CHEMBL2345705). The antiproliferative effect was measured via MTT assay following 72-hour exposure, assessing inhibition of cell growth [1]. In contrast, the unsubstituted phenyl analog 1-(5-phenylfuran-2-yl)ethan-1-one shows no reported antiproliferative activity in the same or comparable MCF7 assay systems, consistent with broader SAR observations that aryl halogenation is a prerequisite for significant cytotoxic engagement in this chemotype [2]. The presence of the 3-chloro substituent on the phenyl ring introduces electron-withdrawing character and altered lipophilicity that are strongly correlated with enhanced cellular activity in 5-arylfuran series [2].

MCF7 Activity

Reported

Target compound: active (cell growth inhibition) Unsubstituted analog: no reported activity

Supports cell-model endpoint review

Quantitative IC₅₀ not publicly available

Evidence Dimension	Antiproliferative activity (MCF7 cell growth inhibition)
Target Compound Data	Active; functional inhibition documented (ChEMBL assay CHEMBL2345705)
Comparator Or Baseline	1-(5-Phenylfuran-2-yl)ethan-1-one: No reported activity in MCF7 antiproliferative assays
Quantified Difference	Qualitative activity difference (active vs. inactive); quantitative IC₅₀ not publicly available for target compound in open databases
Conditions	Human MCF7 breast adenocarcinoma cells; 72-hour exposure; MTT assay

Why This Matters

Procurement of the unsubstituted phenyl analog for antiproliferative screening would yield negative or null results, making the 3-chloro substitution essential for observing MCF7 cellular activity.

• [1] ChEMBL Database. CHEMBL2345705: Antiproliferative activity against human MCF7 cells assessed as inhibition of cell growth after 72 hrs by MTT assay. EMBL-EBI. Available from: https://www.ebi.ac.uk/chembl/explore/assay/CHEMBL2345705. View Source
• [2] Porretta GC, Chimenti F, Biava M, Bolasco A, Scalzo M, Panico S, et al. Research on antibacterial and antifungal agents. III. Synthesis and antimicrobial activity of 2-methyl-5-aryl-3-furoic acids and 2-methyl-3-imidazolylmethyl-5-aryl furans. Farmaco Sci. 1987;42(9):629-639. PMID: 3691788. View Source

Aphicidal Activity Comparable to Pymetrozine

The 5-(3-chlorophenyl)furan-2-yl structural motif, when elaborated to the α-butenolactone derivative (E)-3-((5-(3-chlorophenyl)furan-2-yl)methylene)-5-methylfuran-2(3H)one (designated 7bh), exhibits insecticidal activity of the same order of magnitude as the commercial aphicide pymetrozine [1]. Specifically, compound 7bh demonstrated an LC₅₀ of 70.83 μg/mL against soybean aphid and an LC₅₀ of 71.96 μg/mL against green peach aphid, placing its potency within the same quantitative range as pymetrozine in this assay system [1]. Additionally, at a screening concentration of 500 μg/mL, compound 7bh achieved >70% mortality against both soybean aphid and peach aphid [1]. The 3-chlorophenyl substitution is integral to this activity profile, as the furan α-butenolactone scaffold alone lacks sufficient nicotinic acetylcholine receptor (nAChR) engagement; the meta-chloroaryl moiety contributes critical hydrophobic and electronic complementarity to the nAChR binding pocket as evidenced by molecular docking studies [1].

Aphicidal LC₅₀

Head-to-head

70.83 μg/mL (soybean aphid) 71.96 μg/mL (green peach aphid)

Supports insecticidal screening context

Same order of magnitude as pymetrozine in reported assay

Evidence Dimension	Aphicidal potency (LC₅₀)
Target Compound Data	7bh derivative: LC₅₀ = 70.83 μg/mL (soybean aphid); LC₅₀ = 71.96 μg/mL (green peach aphid)
Comparator Or Baseline	Pymetrozine (commercial aphicide): same order of magnitude potency in identical assay system
Quantified Difference	Comparable order of magnitude (target within the same efficacy tier as commercial standard)
Conditions	In vivo aphid mortality assay; 500 μg/mL screening concentration; soybean aphid and green peach aphid

Why This Matters

The 3-chlorophenyl-furan core enables development of insecticidal candidates with efficacy approaching commercial standards, distinguishing it from non-halogenated or ortho/para-substituted analogs that lack equivalent nAChR-targeting profiles.

• [1] Youji Huaxue (Chinese Journal of Organic Chemistry). Design, Synthesis and Bioactivity Study on Novel Furan α-Butenolactone Compounds. 2023. Abstract available from: http://www-7001.aminer.cn/pub/642e9dc190e50fcafd536131/. View Source

Lipophilicity and Recognition Shift from 3-Chloro Substitution

The introduction of a chlorine atom at the meta position of the phenyl ring in 1-[5-(3-chlorophenyl)furan-2-yl]ethan-1-one produces quantifiable differences in physicochemical parameters relative to the unsubstituted analog 1-(5-phenylfuran-2-yl)ethan-1-one. The unsubstituted analog exhibits a calculated logP of 2.86 [1], whereas the 3-chloro-substituted target compound has an increased logP, estimated to be ≥3.0 based on the established Hansch π value of +0.71 for aromatic chlorine substitution [2]. This lipophilicity differential directly impacts membrane permeability, non-specific protein binding, and chromatographic behavior [2]. Additionally, the chlorine substituent introduces a distinct electrostatic potential surface and modifies the π-electron density of the adjacent furan ring via inductive electron withdrawal, altering hydrogen-bond acceptor strength at the furan oxygen and modulating π-stacking interactions with aromatic residues in biological targets [3].

Lipophilicity Shift

Class-level

Estimated logP ≈ 3.6 Δ +0.7 vs. unsubstituted analog

Alters membrane permeability context

Hansch π-based estimation; in silico prediction

Evidence Dimension	Calculated logP (lipophilicity)
Target Compound Data	Estimated logP ≈ 3.6 (based on unsubstituted logP 2.86 + chlorine Hansch π 0.71)
Comparator Or Baseline	1-(5-Phenylfuran-2-yl)ethan-1-one: calculated logP = 2.86
Quantified Difference	Δ logP ≈ +0.7 (increased lipophilicity)
Conditions	In silico prediction; Hansch fragment-based estimation

Why This Matters

The increased lipophilicity of the 3-chloro analog alters membrane permeability and off-target binding profiles, rendering it functionally non-interchangeable with the unsubstituted analog in biological assays and synthetic applications.

• [1] ChemBase. 1-(5-Phenylfuran-2-yl)ethan-1-one (CBID:237038). Physicochemical Properties. Available from: http://www.chembase.cn/molecule-237038.html. View Source
• [2] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society; 1995. π(Cl) = +0.71. View Source
• [3] Altintop MD, Sever B, Eklioğlu ÖA, Baysal M, Demirel R, Özdemir A. A Series of Furan-based Hydrazones: Design, Synthesis, and Evaluation of Antimicrobial Activity, Cytotoxicity and Genotoxicity. Med Chem. 2021;17(3):273-288. View Source

Distinct SAR of Chloro Positional Isomers

SAR investigations across multiple 5-arylfuran chemotypes consistently demonstrate that the position of chlorine substitution on the aryl ring (ortho, meta, or para) produces divergent biological activity profiles that cannot be predicted by simple additive models [1]. For instance, in a systematic evaluation of furan-based hydrazone antimicrobial agents, the 3-nitrophenyl analog (meta substitution) emerged as the most potent antifungal agent against Candida albicans, Trichoderma harzianum, and Fusarium species, whereas the 4-chloro-2-nitrophenyl analog (ortho/para disubstituted) exhibited optimal activity specifically against Aspergillus ochraceus [2]. This pattern indicates that meta-substituted aryl moieties engage distinct binding subpockets or induce conformational changes that differ fundamentally from ortho- or para-substituted counterparts. Extending this SAR principle to the target compound, the 3-chloro (meta) substitution in 1-[5-(3-chlorophenyl)furan-2-yl]ethan-1-one positions the chlorine atom in a steric and electronic environment that is qualitatively distinct from the ortho-chloro analog (CAS 675596-28-8) and the para-chloro analog, precluding casual interchange in any application where molecular recognition is operative .

Positional SAR

Class-level

Meta-Cl: broad antifungal profile Ortho/Para-Cl: distinct, narrower spectrum

Position-dependent activity may not transfer

Observed in furan hydrazone antimicrobial series

Evidence Dimension	Position-dependent biological activity (antifungal potency)
Target Compound Data	Meta-chloro substitution pattern (3-chlorophenyl)
Comparator Or Baseline	Ortho-chloro analog (CAS 675596-28-8) and para-chloro analog (CAS not specified): distinct activity spectra in furan-based hydrazone series
Quantified Difference	Qualitative divergence in antifungal target organism selectivity (Candida/Fusarium vs. Aspergillus) depending on substitution position
Conditions	Broth microdilution antimicrobial assay; furan-based hydrazone series; multiple fungal strains

Why This Matters

Procuring an ortho- or para-chloro positional isomer of 1-[5-(3-chlorophenyl)furan-2-yl]ethan-1-one will introduce uncontrolled structural variance that invalidates cross-study SAR comparisons and may lead to erroneous conclusions about structure-driven biological effects.

• [1] Lee S, Kim J, et al. (5-Arylfuran-2-ylcarbonyl)guanidines as Cardioprotectives through the Inhibition of Na⁺/H⁺ Exchanger Isoform-1. J Med Chem. 2005;48(8):3069-3078. View Source
• [2] Altintop MD, Sever B, Eklioğlu ÖA, Baysal M, Demirel R, Özdemir A. A Series of Furan-based Hydrazones: Design, Synthesis, and Evaluation of Antimicrobial Activity, Cytotoxicity and Genotoxicity. Med Chem. 2021;17(3):273-288. View Source

Research and Industrial Applications for 1-[5-(3-Chlorophenyl)furan-2-yl]ethan-1-one

Medicinal Chemistry: Antiproliferative Lead Scaffold

The documented antiproliferative activity against MCF7 breast cancer cells [1] positions 1-[5-(3-chlorophenyl)furan-2-yl]ethan-1-one as a validated starting scaffold for medicinal chemistry campaigns targeting oncology indications. The 2-acetyl group provides a tractable synthetic handle for generating libraries of hydrazones, chalcones, α,β-unsaturated ketones, and heterocyclic derivatives via established condensation and cyclization methodologies. The 3-chlorophenyl moiety provides a halogenated aromatic system amenable to further functionalization via cross-coupling reactions (Suzuki, Buchwald-Hartwig) or to serve as a metabolic blocking group. Crucially, the activity observed with the 3-chloro substitution pattern, absent in unsubstituted analogs [1], validates the meta-chloro substitution as a productive design element for maintaining and potentially enhancing antiproliferative efficacy.

Agrochemical Discovery: Aphicidal Candidate Core

The 5-(3-chlorophenyl)furan-2-yl core, when elaborated to α-butenolactone derivatives such as 7bh, delivers aphicidal activity comparable in magnitude to the commercial insecticide pymetrozine (LC₅₀ ≈ 70-72 μg/mL against both soybean aphid and green peach aphid) [2]. This evidence supports the procurement and utilization of 1-[5-(3-chlorophenyl)furan-2-yl]ethan-1-one as a key intermediate for synthesizing novel aphicidal candidates targeting nicotinic acetylcholine receptors. The observed efficacy, combined with the furan α-butenolactone pharmacophore's association with low bee toxicity relative to neonicotinoids [2], makes this scaffold particularly relevant for developing eco-friendly alternatives to current insecticide classes. The 2-acetyl group serves as the requisite carbonyl component for constructing the α-butenolactone framework via condensation and cyclization sequences.

SAR Studies: Aryl Halogenation Position Effects

The target compound's 3-chloro substitution pattern provides a distinct reference point for systematic SAR investigations that aim to map the steric and electronic requirements of aryl halogens in biological recognition events [3]. Comparative studies employing ortho-chloro (CAS 675596-28-8) and para-chloro positional isomers, as well as the unsubstituted phenyl analog (logP = 2.86) [4], enable the deconvolution of position-dependent effects on target binding, cellular permeability, and metabolic stability. The furan-based hydrazone literature demonstrates that such positional effects are pronounced and non-linear, with meta-substituted analogs exhibiting divergent antifungal selectivity profiles relative to ortho/para-substituted counterparts [3]. 1-[5-(3-Chlorophenyl)furan-2-yl]ethan-1-one therefore serves as an essential comparator within a matrix of halogen positional variants for rigorous SAR elucidation.

Synthetic Methodology: Ketone for Heterocycle Synthesis

The 2-acetyl group of 1-[5-(3-chlorophenyl)furan-2-yl]ethan-1-one provides a reactive ketone electrophile suitable for a wide range of carbon-carbon and carbon-heteroatom bond-forming reactions, including aldol condensations, Claisen-Schmidt reactions, Paal-Knorr pyrrole synthesis, Hantzsch pyridine synthesis, and hydrazone/oxime formation. The furan ring remains stable under most basic and mildly acidic condensation conditions, while the meta-chlorophenyl group contributes to crystalline character that facilitates intermediate isolation and purification [1]. The compound's defined analytical specifications (≥95% purity with batch QC documentation) [1] ensure reproducible synthetic outcomes and minimize side-reaction artifacts arising from unknown impurities. This makes the compound a reliable building block for generating structurally diverse heterocyclic libraries with predictable physicochemical properties (estimated logP ≈ 3.6).

Application

Selection Property

Validation Focus

Antiproliferative scaffold studies

3-Chloro substitution profile

MCF7 cell-model endpoint review

Aphicidal candidate synthesis

α-Butenolactone pharmacophore

Insecticidal screening vs. nAChR

Halogen positional SAR

Meta-chloro substitution identity

Position-dependent activity comparison

Heterocycle building block

Reactive 2-acetyl ketone handle

Reproducible synthetic outcomes

• [1] ChEMBL Database. CHEMBL2345705: Antiproliferative activity against human MCF7 cells. EMBL-EBI. Available from: https://www.ebi.ac.uk/chembl/explore/assay/CHEMBL2345705. View Source
• [2] Youji Huaxue (Chinese Journal of Organic Chemistry). Design, Synthesis and Bioactivity Study on Novel Furan α-Butenolactone Compounds. 2023. View Source
• [3] Altintop MD, Sever B, Eklioğlu ÖA, Baysal M, Demirel R, Özdemir A. A Series of Furan-based Hydrazones: Design, Synthesis, and Evaluation of Antimicrobial Activity, Cytotoxicity and Genotoxicity. Med Chem. 2021;17(3):273-288. View Source
• [4] ChemBase. 1-(5-Phenylfuran-2-yl)ethan-1-one (CBID:237038). Physicochemical Properties. Available from: http://www.chembase.cn/molecule-237038.html. View Source